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Compound of Interest

Compound Name: 6-Bromoisoquinoline-1-carbonitrile

Cat. No.: B1380134

Essential Safety and Handling Guide for 6-
Bromoisoquinoline-1-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Bromoisoquinoline-1-carbonitrile (CAS RN: 1082674-24-5).
Adherence to these guidelines is critical to ensure personal safety and proper management of
this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Bromoisoquinoline-1-carbonitrile is a solid substance that requires careful handling due to
its potential health hazards. The primary routes of exposure are inhalation, skin contact, and
eye contact.

GHS Hazard Statements:
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]

Signal Word: Warning[1][2]

A comprehensive personal protective equipment (PPE) strategy is mandatory to mitigate these

risks. The following table summarizes the required PPE for handling this compound.

Protection Type

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect

gloves prior to use.

To prevent skin contact and

irritation.[3]

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be
required for larger quantities or
when there is a risk of

splashing.

To protect eyes from dust
particles and splashes,
preventing serious eye

irritation.[3]

Skin and Body Protection

Laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved respirator for dust is

recommended.

To prevent inhalation of dust
and subsequent respiratory

tract irritation.[3]

Quantitative Data Summary

The following table summarizes the available quantitative physical and chemical data for 6-

Bromoisoquinoline-1-carbonitrile.
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Property Value Source
Molecular Formula C10H5BrN2 [2]
Molecular Weight 233.07 g/mol [2]
Physical State Solid (Yellow to white) [2]
Melting Point 152°C [1]
Boiling Point (Predicted) 403.9+25.0°C [1]
Density (Predicted) 1.66 + 0.1 g/cm3 [1]
Storage Temperature :rc;())m Temperature (Sealed in (1]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance.

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 6-
Bromoisoquinoline-1-carbonitrile from receipt to disposal.
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Experimental Workflow for 6-Bromoisoquinoline-1-carbonitrile

Receiving and Inspection

'

Storage in a Cool, Dry, Well-Ventilated Area

'

Donning Appropriate PPE

:

Weighing and Handling in a Fume Hood

'

Experimental Use

'

Decontamination of Equipment and Work Area

'

Segregation of Waste

'

Proper Disposal

Click to download full resolution via product page

Caption: Step-by-step process for safe handling of 6-Bromoisoquinoline-1-carbonitrile.
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Step-by-Step Handling Procedures

e Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.[3]

e Preparation and Handling:

[¢]

Work in a well-ventilated area, preferably a chemical fume hood.[3]

[¢]

Before handling, ensure all necessary PPE is correctly worn.

[e]

Avoid generating dust.[3] If the solid is fine, handle it with care to minimize airborne
particles.

[e]

Use dedicated spatulas and weighing boats.
e During Experimentation:
o Keep the container closed when not in use.
o Avoid contact with skin, eyes, and clothing.

o Wash hands thoroughly after handling.[3]

Disposal Plan

Proper disposal of 6-Bromoisoquinoline-1-carbonitrile and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.
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Disposal Plan for 6-Bromoisoquinoline-1-carbonitrile

Unused Product Contaminated Materials (e.g., gloves, wipes)
Collect in a labeled, sealed container for chemical waste. Empty Containers
Y A4
Dispose of as special waste through a licensed disposal company. Recycle if possible, or dispose of in an authorized landfill.

\ /

Consult local, state, and federal regulations.

Click to download full resolution via product page
Caption: Waste stream management for 6-Bromoisoquinoline-1-carbonitrile.
Disposal Guidelines:
e Unused Material and Contaminated Waste:
o Collect waste in a designated, properly labeled, and sealed container.
o Arrange for disposal as special waste through a licensed disposal company.[4]

o Consult with your institution's environmental health and safety (EHS) department for

specific procedures.
o Empty Containers:

o Recycle containers if possible.[3]
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o If recycling is not an option, dispose of them in an authorized landfill according to local
regulations.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation First Aid Measures

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[3]

Take off contaminated clothing and wash it
) before reuse. Wash skin with plenty of water. If
Skin Contact s .
skin irritation occurs, get medical

advice/attention.[3]

Remove the person to fresh air and keep
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[3]

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion )
POISON CENTER or doctor if you feel unwell.
Ei Use dry chemical, carbon dioxide, water spray,
ire
or foam.
Use dry clean-up procedures and avoid
Spil generating dust. Collect residue and place it in
pi

sealed containers for disposal. Wash the area

with large amounts of water.[3]

This guide is intended to provide essential safety and logistical information. Always refer to the
most current Safety Data Sheet (SDS) for 6-Bromoisoquinoline-1-carbonitrile and consult
with your institution's safety officer for any specific questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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